Cas no 1803902-51-3 (2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole)
2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole
-
- Inchi: 1S/C9H6BrF3N2/c10-3-7-14-6-2-4(9(12)13)1-5(11)8(6)15-7/h1-2,9H,3H2,(H,14,15)
- InChI Key: KHKWANRMLQMXFA-UHFFFAOYSA-N
- SMILES: BrCC1=NC2C(=CC(C(F)F)=CC=2N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 229
- XLogP3: 2.8
- Topological Polar Surface Area: 28.7
2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007065-250mg |
2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole |
1803902-51-3 | 98% | 250mg |
$808.74 | 2022-04-02 | |
| Alichem | A061007065-500mg |
2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole |
1803902-51-3 | 98% | 500mg |
$1,236.18 | 2022-04-02 | |
| Alichem | A061007065-1g |
2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole |
1803902-51-3 | 98% | 1g |
$2,105.22 | 2022-04-02 |
2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole Related Literature
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole
Professional Introduction to 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole (CAS No. 1803902-51-3)
2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole, with the chemical formula C₈H₃BrF₃N₂, is a fluorinated benzimidazole derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile structural features and potential biological activities. This compound, identified by the CAS number 1803902-51-3, represents a promising scaffold for the development of novel therapeutic agents. The presence of both bromomethyl and fluoro substituents introduces unique reactivity and metabolic stability, making it a valuable intermediate in synthetic chemistry and drug discovery.
The benzimidazole core is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and its incorporation into a wide range of pharmacologically active molecules. Specifically, benzimidazoles have been extensively studied for their applications in anticancer, antiviral, and anti-inflammatory therapies. The structural modifications introduced in 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole enhance its pharmacokinetic properties while maintaining or even enhancing its biological efficacy.
The bromomethyl group at the 2-position provides a reactive handle for further functionalization through nucleophilic substitution reactions. This reactivity allows for the facile introduction of diverse side chains or heterocycles, enabling the generation of libraries of derivatives with tailored biological properties. Such modifications are crucial in optimizing drug candidates for target specificity and therapeutic efficacy. Additionally, the difluoromethyl and fluoro groups at the 5- and 7-positions, respectively, are known to improve metabolic stability and binding affinity to biological targets. These fluorine atoms can modulate electronic properties and hydrophobicity, contributing to enhanced pharmacological activity.
Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising scaffolds like 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole. Studies have demonstrated that fluorinated benzimidazoles exhibit potent inhibitory effects on various enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For instance, derivatives of this class have shown inhibitory activity against kinases and other enzymes involved in tumor proliferation and survival pathways. The unique combination of substituents in this compound makes it an attractive candidate for further investigation.
In the context of drug development, the synthetic accessibility of 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole is another critical factor. The compound can be synthesized through well-established routes involving halogenation and functional group interconversion techniques. These synthetic strategies ensure high yields and purity, which are essential for preclinical studies and eventual clinical trials. The ability to modify the benzimidazole core while maintaining structural integrity allows researchers to explore a wide range of biological activities without compromising on chemical feasibility.
Current research efforts are focused on leveraging the structural versatility of 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole to develop novel therapeutic agents. One area of interest is its potential as an inhibitor of protein-protein interactions (PPIs), which play a crucial role in many disease pathways. By designing analogs that disrupt specific PPIs, researchers aim to develop treatments for conditions such as Alzheimer's disease, cancer, and inflammation-related disorders. The bromomethyl group provides a site for covalent modification strategies that can enhance target engagement and improve drug efficacy.
Another emerging application is in the development of antiviral agents. The ability to introduce fluorine atoms into benzimidazole derivatives has been shown to enhance resistance to metabolic degradation by enzymes such as cytidine deaminases. This property is particularly relevant in antiviral therapy, where rapid degradation can limit drug effectiveness. Preliminary studies with compounds structurally related to 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole have demonstrated promising results against viral enzymes involved in replication cycles.
The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. Fluorinated aromatic compounds often exhibit improved oral bioavailability, longer half-lives, and enhanced binding affinity due to changes in lipophilicity and electronic distribution. These attributes make 2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole an ideal candidate for further optimization toward clinical applications. Researchers are exploring various derivatives to fine-tune these properties while maintaining biological activity.
In conclusion,2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole (CAS No. 1803902-51-3) represents a significant advancement in medicinal chemistry due to its structural complexity and potential therapeutic applications. Its unique combination of reactive sites and fluorinated substituents makes it a versatile scaffold for drug discovery efforts targeting a broad spectrum of diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play a pivotal role in the development of next-generation therapeutics.
1803902-51-3 (2-Bromomethyl-5-difluoromethyl-7-fluoro-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)